Cas no 152336-37-3 (1-(4-propylphenyl)ethan-1-ol)

• Product Name: 1-(4-propylphenyl)ethan-1-ol
• CAS No: 152336-37-3
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD08442212
• CID: 5219635
• PubChem ID: 16769064
• Update Time: 2026-03-06

1-(4-propylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-methyl-4-propyl-
• 1-(4-n-Propylphenyl)ethanol
• Benzenemethanol, α-methyl-4-propyl-
• 1-(4-propylphenyl)ethan-1-ol

• MDL： MFCD08442212
• Inchi： 1S/C11H16O/c1-3-4-10-5-7-11(8-6-10)9(2)12/h5-9,12H,3-4H2,1-2H3
• InChI Key： AWOFDBUEQBAWBO-UHFFFAOYSA-N
• SMILES： C1(C(C)O)=CC=C(CCC)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Additional information on 1-(4-propylphenyl)ethan-1-ol

1-(4-propylphenyl)ethan-1-ol: A Comprehensive Overview

1-(4-propylphenyl)ethan-1-ol, also known by its CAS number 152336-37-3, is a versatile organic compound with significant applications in various fields. This compound, characterized by its phenolic structure and alcohol functional group, has garnered attention due to its unique properties and potential uses. Recent advancements in chemical synthesis and material science have further highlighted its importance, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 1-(4-propylphenyl)ethan-1-ol consists of a phenyl ring substituted with a propyl group at the para position and an ethan-1-ol group attached directly to the aromatic ring. This configuration imparts the compound with both hydrophobic and hydrophilic characteristics, which are advantageous in various chemical reactions and applications. The compound's ability to form hydrogen bonds due to the hydroxyl group contributes to its solubility in polar solvents, making it suitable for use in pharmaceutical formulations and as a solvent in certain industrial processes.

Recent studies have explored the synthesis methods of 1-(4-propylphenyl)ethan-1-ol, with a focus on optimizing reaction conditions to enhance yield and purity. One notable approach involves the Friedel-Crafts alkylation reaction, where a propyl group is introduced onto the phenolic ring under specific catalytic conditions. Researchers have also investigated the use of microwave-assisted synthesis, which has shown promise in reducing reaction time while maintaining product quality. These advancements underscore the compound's potential for large-scale production in industries such as pharmaceuticals, agrochemicals, and specialty chemicals.

In terms of application, 1-(4-propylphenyl)ethan-1-ol has found utility in the development of bioactive compounds. Its phenolic structure makes it an ideal precursor for synthesizing antioxidants, which are widely used in food additives and cosmetics to prevent oxidative damage. Additionally, the compound has been employed in the synthesis of drug delivery systems, where its amphiphilic nature facilitates the encapsulation of hydrophobic drugs within lipid-based carriers. Recent research has also explored its role as a building block for creating advanced materials, such as polymeric nanoparticles with enhanced drug-loading capacity.

The physical and chemical properties of 1-(4-propylphenyl)ethan-1-ol are well-documented, with studies focusing on its melting point, boiling point, density, and solubility. These properties are critical in determining its suitability for various industrial applications. For instance, its relatively high boiling point makes it suitable for use as a high-boiling solvent in certain chemical processes. Furthermore, its stability under various environmental conditions ensures its reliability in long-term storage and transportation.

From an environmental standpoint, recent research has examined the biodegradation and toxicity profiles of 1-(4-propylphenyl)ethan-1-ol. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, which is favorable for reducing its environmental footprint. However, further investigations are required to assess its potential impact on aquatic ecosystems and to develop strategies for minimizing any adverse effects.

In conclusion, 1-(4-propylphenyl)ethan-1-ol (CAS No: 152336-37-3) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in modern chemistry. As research continues to uncover new potentials for this compound, it is expected to play an increasingly significant role in both academic and industrial settings.